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Compound of Interest

Compound Name:
2-Bromo-4,5-dichloro-1H-

imidazole

Cat. No.: B093351 Get Quote

An In-Depth Technical Guide to 2-Bromo-4,5-dichloro-1H-imidazole

This technical guide provides comprehensive information on the physicochemical properties

and a generalized analytical workflow for the chemical compound 2-Bromo-4,5-dichloro-1H-
imidazole, targeted towards researchers, scientists, and professionals in drug development.

Physicochemical Properties
2-Bromo-4,5-dichloro-1H-imidazole is a halogenated imidazole derivative.[1] The

fundamental molecular details of this compound are summarized in the table below, providing a

quick reference for researchers.

Property Value

Molecular Formula C₃HBrCl₂N₂[2][3]

Molecular Weight 215.86 g/mol [3]

IUPAC Name 2-bromo-4,5-dichloro-1H-imidazole[2]

CAS Number 16076-27-0[2][3]
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Generalized Experimental Protocol for
Characterization
The following outlines a standard methodology for the characterization and purity assessment

of a synthesized or procured sample of 2-Bromo-4,5-dichloro-1H-imidazole.

1. Spectroscopic Analysis:

Nuclear Magnetic Resonance (NMR) Spectroscopy:
¹H NMR: To confirm the presence and chemical environment of the single proton on the
imidazole ring.
¹³C NMR: To identify the three distinct carbon atoms in the molecule.
Sample Preparation: Dissolve 5-10 mg of the compound in a suitable deuterated solvent
(e.g., DMSO-d₆ or CDCl₃).
Data Acquisition: Acquire spectra on a 400 MHz or higher NMR spectrometer.
Mass Spectrometry (MS):
To confirm the molecular weight and isotopic pattern characteristic of a compound containing
bromine and chlorine atoms.
Method: Electrospray ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI)
are common methods.
Expected Result: A characteristic isotopic cluster for the molecular ion [M+H]⁺ or [M-H]⁻
corresponding to the presence of one bromine and two chlorine atoms.

2. Chromatographic Analysis:

High-Performance Liquid Chromatography (HPLC):
To assess the purity of the compound.
Mobile Phase: A gradient of water and acetonitrile (both with 0.1% formic acid or
trifluoroacetic acid) is a typical starting point.
Stationary Phase: A C18 reversed-phase column is commonly used.
Detection: UV detection at a wavelength determined by a UV-Vis scan of the compound.
Gas Chromatography-Mass Spectrometry (GC-MS):
An alternative for purity assessment and identification, particularly for volatile compounds.
Column: A non-polar or medium-polarity capillary column.
Carrier Gas: Helium or Hydrogen.
Detection: Mass spectrometer to identify eluting peaks.

3. Physical Characterization:
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Melting Point Determination:
To determine the melting point range of the solid compound, which is an indicator of purity.
Apparatus: A standard melting point apparatus.
Appearance:
Visual inspection of the compound's physical state (e.g., crystalline solid, powder) and color.

Logical Workflow for Compound Analysis
The following diagram illustrates a typical workflow for the reception, analysis, and release of a

chemical sample like 2-Bromo-4,5-dichloro-1H-imidazole in a research or quality control

setting.
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Caption: A logical workflow for the analysis of 2-Bromo-4,5-dichloro-1H-imidazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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